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Compound of Interest

Compound Name: Dhx9-IN-6

Cat. No.: B12363467 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of Dhx9-IN-6, a potent inhibitor of the

DExH-box helicase 9 (DHX9).

Introduction
Dhx9-IN-6 is a small molecule inhibitor of DEAD-box helicase 9 (DHX9), also known as RNA

Helicase A (RHA). DHX9 is an ATP-dependent RNA helicase with crucial roles in various

cellular processes, including transcription, translation, and the maintenance of genomic

stability.[1][2] Dysregulation of DHX9 activity has been implicated in the development and

progression of cancer, making it a compelling target for therapeutic intervention.[1][2][3] Dhx9-
IN-6 serves as a valuable tool for investigating the biological functions of DHX9 and for

preclinical studies in oncology.

Physicochemical Properties
Property Value Reference

Chemical Formula C₂₃H₁₈ClFN₄O₄S₂ MedchemExpress

Molecular Weight 532.99 g/mol MedchemExpress

CAS Number 2973401-56-6 MedchemExpress

Appearance White to off-white solid MedchemExpress
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Solubility and Preparation in DMSO
Dhx9-IN-6 exhibits solubility in dimethyl sulfoxide (DMSO). However, reported solubility values

vary, suggesting that careful preparation is crucial for reproducible experimental results.

Solvent Solubility Notes Reference

DMSO
Sparingly soluble: 1-

10 mg/mL
-

Cayman Chemical[4],

GlpBio[5]

DMSO
100 mg/mL (187.62

mM)

Requires sonication.

Hygroscopic DMSO

can significantly

impact solubility; use

freshly opened

DMSO.

MedchemExpress[6]

Protocol for Preparation of a 10 mM Stock Solution in
DMSO
This protocol provides a general guideline for preparing a Dhx9-IN-6 stock solution.

Researchers should adapt this protocol based on their specific experimental needs and the

solubility data provided by the supplier of their specific batch of the compound.

Materials:

Dhx9-IN-6 powder

Anhydrous (or freshly opened) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes
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Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility.

Weighing: Accurately weigh the desired amount of Dhx9-IN-6 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.33 mg of Dhx9-IN-6 (Molecular Weight:

532.99 g/mol ).

Dissolution:

Add the weighed Dhx9-IN-6 powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO. For a 10 mM stock solution from 5.33

mg, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes.

Enhancing Solubility (if necessary):

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes in a water

bath sonicator.

Gentle warming (e.g., 37°C) can also aid in dissolution but should be done with caution to

avoid degradation.

Sterilization (Optional): If required for cell culture experiments, the solution can be sterilized

by filtering through a 0.22 µm syringe filter. Note that this may lead to some loss of the

compound.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability. MedChemExpress suggests

that in solvent, Dhx9-IN-6 is stable for 6 months at -80°C and 1 month at -20°C.[6]
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Workflow for Dhx9-IN-6 Stock Solution Preparation

Preparation

Solubilization

Final Steps

Weigh Dhx9-IN-6 Powder

Add Anhydrous DMSO

Vortex Vigorously

Check for Complete Dissolution

Sonicate Solution

If not dissolved

Aliquot into Single-Use Tubes

If dissolved

Store at -20°C or -80°C
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Signaling Pathways Modulated by DHX9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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